3-Bromo-2-ethynyl-5-(trifluoromethyl)benzenamine

• Molecular Formula: C9H5BrF3N
• Molecular Weight: 264.04 g/mol
• IUPAC Name: 3-bromo-2-ethynyl-5-(trifluoromethyl)aniline
• InChI: InChI=1S/C9H5BrF3N/c1-2-6-7(10)3-5(4-8(6)14)9(11,12)13/h1,3-4H,14H2
• InChI Key: DSPHJPRAYWVRPX-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=C(C=C(C=C1Br)C(F)(F)F)N

Description

3-Bromo-2-ethynyl-5-(trifluoromethyl)benzenamine is a useful research compound. Its molecular formula is C9H5BrF3N and its molecular weight is 264.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Sodium hydroxide (3.17 mL, 31.7 mmol) was added to a solution of 3-bromo-5-(trifluoromethyl)-2-((trimethylsilyl)ethynyl)aniline (10.67 g, 31.7 mmol) in methanol (200 mL) and was stirred for 30 min. The solvent was evaporated. The residue was taken up in brine (30 mL) and extracted with ethyl acetate (3×100 mL). The combined organic layers were dried with magnesium sulfate and evaporated. The residue was purified on silica gel with 10% ethyl acetate/hexanes to give 7.54 g (90%) as a tan solid. 1H-NMR (CDCl3, 400 MHz) δ 7.15 (s, 1H), 6.85 (s, 1H), 4.58 (bs, 2H), 3.77 (s, 1H); LC/MS (HPLC method 4): tR=3.186 min, 263.89(MH)+.

Synthesis routes and methods II

Procedure details

To a solution of 3-bromo-5-(trifluoromethyl)-2-((trimethylsilyl)ethynyl)aniline (2.70 g) in methanol (30 mL) was added potassium carbonate (1.11 g), and the mixture was stirred overnight at room temperature. The solvent was evaporated under reduced pressure, to the residue was added saturated aqueous ammonium chloride solution, and the mixture was extracted with ethyl acetate. The extract was washed with saturated aqueous ammonium chloride solution and saturated brine, and dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (1.56 g).